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Compound of Interest

Compound Name: Desmethyl nevanimibe

Cat. No.: B15553981

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Desmethyl nevanimibe is the primary demethylated precursor and metabolite of Nevanimibe

(also known as PD-132301 or ATR-101).[1] Nevanimibe is a potent and selective inhibitor of

acyl-coenzyme A:cholesterol O-acyltransferase 1 (ACAT1), an enzyme that plays a crucial role

in the esterification and storage of cholesterol within adrenal cortex cells.[2][3] By inhibiting

ACAT1, nevanimibe reduces the substrate pool of cholesterol available for steroid biosynthesis,

making it a therapeutic candidate for conditions characterized by adrenal steroid excess, such

as congenital adrenal hyperplasia (CAH) and adrenocortical carcinoma (ACC).[3][4][5] The

synthesis of Desmethyl nevanimibe is essential for its use as a reference standard in

metabolic studies, for further derivatization, and to explore its own pharmacological activity.

This protocol outlines the synthesis of Desmethyl nevanimibe from its parent compound,

nevanimibe, via N-demethylation of the tertiary aromatic amine.
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The conversion of nevanimibe to Desmethyl nevanimibe involves the selective removal of one

methyl group from the N,N-dimethylamino moiety. A well-established method for the N-

demethylation of tertiary amines is the use of 1-chloroethyl chloroformate (ACE-Cl).[6] This

reaction proceeds via a two-step mechanism:

Carbamate Formation: Nevanimibe reacts with ACE-Cl, where the tertiary nitrogen atom

attacks the chloroformate. This results in the cleavage of a carbon-nitrogen bond, eliminating

a methyl group as methyl chloride and forming a stable 1-chloroethyl carbamate

intermediate.

Hydrolysis (Solvolysis): The resulting carbamate intermediate is then gently hydrolyzed,

typically by refluxing in methanol, to yield the desired secondary amine, Desmethyl
nevanimibe, along with volatile byproducts.

Quantitative Data Summary
The following table summarizes the key properties of the starting material and the final product.

Compound Molecular Formula Molecular Weight ( g/mol )

Nevanimibe C₂₇H₃₉N₃O 421.62[7][8]

Desmethyl nevanimibe C₂₆H₃₇N₃O 407.59[1]

Experimental Protocol
Materials and Reagents:

Nevanimibe

1-Chloroethyl chloroformate (ACE-Cl)

1,2-Dichloroethane (DCE), anhydrous

Methanol (MeOH)

Sodium bicarbonate (NaHCO₃), saturated aqueous solution
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Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Solvents for column chromatography (e.g., Ethyl acetate, Hexane, Dichloromethane)

Silica gel (230-400 mesh)

Round-bottom flasks

Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Safety Precautions:

1-Chloroethyl chloroformate (ACE-Cl) is corrosive and toxic. Handle it with extreme care

inside a chemical fume hood. Wear appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat.

1,2-Dichloroethane is a suspected carcinogen. All operations involving this solvent should be

performed in a well-ventilated fume hood.

Procedure:

Step 1: N-Demethylation (Carbamate Formation)

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

Nevanimibe (1.0 eq) in anhydrous 1,2-dichloroethane (DCE).

Cool the solution to 0 °C using an ice bath.
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Slowly add 1-chloroethyl chloroformate (ACE-Cl) (approx. 1.2 eq) dropwise to the stirred

solution over 15-20 minutes.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Heat the mixture to reflux (approximately 80-85 °C) and maintain for 1-3 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC) until the starting material is

consumed.[6]

Once the reaction is complete, allow the mixture to cool to room temperature and

concentrate it to dryness using a rotary evaporator.

Step 2: Hydrolysis of the Carbamate Intermediate

Dissolve the crude residue from Step 1 in methanol (MeOH).

Heat the methanolic solution to reflux for 1-2 hours to facilitate the hydrolysis of the

carbamate intermediate.[6] Monitor the conversion of the intermediate to the final product by

TLC.

After the reaction is complete, cool the solution and remove the methanol under reduced

pressure.

Step 3: Work-up and Purification

Dissolve the resulting residue in a suitable organic solvent, such as ethyl acetate or

dichloromethane.

Wash the organic layer sequentially with a saturated sodium bicarbonate (NaHCO₃) solution

to neutralize any acidic byproducts, followed by water and then brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the

solvent using a rotary evaporator to yield the crude Desmethyl nevanimibe.

Purify the crude product by silica gel column chromatography. The appropriate eluent system

(e.g., a gradient of ethyl acetate in hexane or methanol in dichloromethane) should be
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determined by TLC analysis.

Combine the fractions containing the pure product and evaporate the solvent to obtain

Desmethyl nevanimibe as a solid or oil.

Confirm the identity and purity of the final product using analytical techniques such as ¹H

NMR, ¹³C NMR, and Mass Spectrometry (MS).

Visualizations
Below is a diagram illustrating the workflow for the synthesis of Desmethyl nevanimibe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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